Oleoyl Oxazolopyridine

• CAS No.: 288862-58-8
• Product Name: Oleoyl Oxazolopyridine
• Molecular Formula: C24H36N2O2
• Molecular Weight: 384.6 g/mol
• IUPAC Name: (Z)-1-([1,3]oxazolo[4,5-b]pyridin-2-yl)octadec-9-en-1-one
• Standard InChI: InChI=1S/C24H36N2O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-18-21(27)24-26-23-22(28-24)19-17-20-25-23/h9-10,17,19-20H,2-8,11-16,18H2,1H3/b10-9-
• Standard InChIKey: YMLAXVVBJJHSKD-KTKRTIGZSA-N
• Isomeric SMILES: CCCCCCCC/C=C\CCCCCCCC(=O)C1=NC2=C(O1)C=CC=N2
• SMILES: CCCCCCCCC=CCCCCCCCC(=O)C1=NC2=C(O1)C=CC=N2
• Canonical SMILES: CCCCCCCCC=CCCCCCCCC(=O)C1=NC2=C(O1)C=CC=N2
• Description: Fatty acid amide hydrolase (FAAH) is the enzyme responsible for hydrolysis and inactivation of fatty acid amides including anandamide and oleamide. Oleoyl oxazolopyridine is a potent inhibitor of FAAH exhibiting Ki values of 1.3 and 2.3 nM for the human and rat enzymes, respectively. Oleoyl oxazolopyridine is approximately 35-fold more potent than oleyl trifluoromethyl ketone when assayed under the same conditions. Selectivity of oleoyl oxazolopyridine for FAAH versus cannabinoid receptors or PLA2 has not been reported.
• Synonyms: CAY10400
• Reference: 1.Boger, D.L.,Sato, H.,Lerner, A.E., et al. Exceptionally potent inhibitors of fatty acid amide hydrolase: The enzyme responsible for degradation of endogenous oleamide and anandamide. Proceedings of the National Academy of Sciences of the United States o
• PubChem Compound: 9821458
• Last Modified: Nov 11 2021